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Compound of Interest

Tert-butyl N-(3-
Compound Name:
oxopropyl)carbamate

Cat. No.: B153998

An In-depth Technical Guide on the Material Safety of Tert-butyl N-(3-oxopropyl)carbamate

This document provides a comprehensive overview of the material safety data for Tert-butyl N-
(3-oxopropyl)carbamate (CAS No. 58885-60-2), intended for researchers, scientists, and
professionals in drug development. It covers essential safety information, handling procedures,
and experimental considerations.

Chemical Identification and Physical Properties

Tert-butyl N-(3-oxopropyl)carbamate is a chemical intermediate commonly used in organic

synthesis.
Property Value Reference
CAS Number 58885-60-2 [1]
Molecular Formula C8H15N0O3 [1][2]
Molecular Weight 173.21 g/mol [1]
Appearance Liquid
Purity 90-95% [1]
Storage Temperature Freezer
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Hazard Identification and Classification

This compound is classified as hazardous under the Globally Harmonized System (GHS). The
primary hazards are related to irritation and acute toxicity.

Hazard Class GHS Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye H319: Causes serious eye

N Category 2A o

irritation irritation

Acute toxicity, inhalation Category 4 H332: Harmful if inhaled

Specific target organ toxicity, H335: May cause respiratory
) Category 3 o

single exposure irritation

GHS Pictogram:

o lualt text

Signal Word: Warning

Precautionary Statements:

e Prevention: P260, P264, P270, P271, P280

e Response: P301+P310, P302+P352, P303+P361+P353, P304+P340, P305+P351+P338,
P321, P342+P311, P362+P364

o Storage: P403+P233, P405

e Disposal: P501

First-Aid Measures

Immediate medical attention is crucial in case of exposure. The following are general first-aid
guidelines.
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Caption: First-aid procedures for exposure to Tert-butyl N-(3-oxopropyl)carbamate.

Inhalation: If inhaled, move the person into fresh air.[3] If breathing is difficult, give oxygen.[3]
If not breathing, give artificial respiration and consult a doctor immediately.[3]

o Skin Contact: Take off contaminated clothing immediately.[3] Wash off with soap and plenty
of water and consult a doctor.[3]

o Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[3]

 Ingestion: Rinse mouth with water.[3] Do not induce vomiting.[3] Never give anything by
mouth to an unconscious person.[3] Call a doctor or Poison Control Center immediately.[3]

Handling and Storage
Proper handling and storage are essential to minimize risk.
e Handling: Handle in a well-ventilated place.[3] Wear suitable protective clothing, and avoid

contact with skin and eyes.[3] Use non-sparking tools and prevent fire caused by
electrostatic discharge.[3]
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+ Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[3] Keep
away from foodstuff containers or incompatible materials.[3]

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and containment.

Evacuate Personnel Ensure Adequate Remove All Sources
to Safe Areas Ventilation of Ignition

'

Wear Personal
Protective Equipment

Prevent Further Leakage
(if safe to do so)

Do Not Let Chemical Collect and Arrange
Enter Drains for Disposal
Dispose of in Suitable,
Closed Containers

Click to download full resolution via product page

Caption: Workflow for handling an accidental release.

» Personal Precautions: Use personal protective equipment.[3][4] Avoid breathing vapors, mist,
or gas.[3][4] Ensure adequate ventilation.[3][4] Evacuate personnel to safe areas.[3][4]
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e Environmental Precautions: Prevent further spillage or leakage if it is safe to do so.[3] Do not
let the chemical enter drains; discharge into the environment must be avoided.[3]

o Methods for Cleaning Up: Collect and arrange for disposal.[3] Keep the chemical in suitable,
closed containers for disposal.[3]

Experimental Protocol: Synthesis of a Tert-butyl
Carbamate Derivative

While a specific protocol for Tert-butyl N-(3-oxopropyl)carbamate is not detailed in the
provided results, a general procedure for the synthesis of a related compound, (E)-tert-Butyl
benzylidenecarbamate, is described and can be adapted.[5] This protocol involves the reaction
of a carbamate with an aldehyde.

Materials:

tert-Butyl carbamate

o Tetrahydrofuran (THF)

o Water

e Sodium benzenesulfinate

e Benzaldehyde

e Formic acid

e Hexane

Dichloromethane

Procedure:

o A500-mL, two-necked, round-bottomed flask is equipped with a magnetic stirring bar and an
argon inlet.[5]

o The flask is flushed with argon and charged with tert-butyl carbamate and tetrahydrofuran.[5]
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Water, sodium benzenesulfinate, and freshly distilled benzaldehyde are sequentially added.

[5]
Formic acid is added to the mixture.[5]

The reaction mixture is stirred for 18 hours at room temperature under an argon atmosphere,
during which the product precipitates.[5]

The resulting white solid is filtered and washed with distilled water.[5]

The solid is then slurried in a mixture of hexane/dichloromethane, stirred, and collected by
filtration.[5]

The final product is dried under reduced pressure.[5]
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Caption: General workflow for the synthesis of a tert-butyl carbamate derivative.
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Toxicological Information

The toxicological properties have not been fully investigated.[6] However, based on the
classification, it is harmful if swallowed or inhaled and causes skin and eye irritation.

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.[6]
» Conditions to Avoid: Incompatible products.[6]

» Incompatible Materials: Strong oxidizing agents.[6]

o Hazardous Decomposition Products: Nitrogen oxides (NOx), Carbon monoxide (CO),
Carbon dioxide (CO2).[6]

e Hazardous Polymerization: Does not occur.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b153998#tert-butyl-n-3-oxopropyl-carbamate-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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